1-Propanaminium, 3-butoxy-2-hydroxy-N-(2-hydroxy-3-sulfopropyl)-N,N-dimethyl-, inner salt
CAS No.: 108797-84-8
VCID: VC0009094
Molecular Formula: C12H27NO6S
Molecular Weight: 313.41 g/mol
* For research use only. Not for human or veterinary use.
| Description | 1-Propanaminium, 3-butoxy-2-hydroxy-N-(2-hydroxy-3-sulfopropyl)-N,N-dimethyl-, inner salt is a chemical compound with the CAS number 108797-84-8 . It has a molecular formula of C12H27NO6S and a molecular weight of 313.41100 . Synonyms for this chemical include 3-[(3-butoxy-2-hydroxypropyl)-dimethylazaniumyl]-2-hydroxypropane-1-sulfonate and 1-Propanaminium, 3-butoxy-2-hydroxy-N-(2-hydroxy-3-sulfopropyl)-N,N-dimethyl-, hydroxide, inner salt . This compound is also identified by its European Community (EC) Number 600-880-1 and its DSSTox Substance ID DTXSID50893126 . Additional characteristics such as density, boiling point, melting point, and flash point are not available . Another similar compound is 1-Propanaminium, 3-butoxy-2-hydroxy-N-(2-hydroxy-3-sulfopropyl)-N,N-dimethyl-, hydroxide, inner salt . |
|---|---|
| CAS No. | 108797-84-8 |
| Product Name | 1-Propanaminium, 3-butoxy-2-hydroxy-N-(2-hydroxy-3-sulfopropyl)-N,N-dimethyl-, inner salt |
| Molecular Formula | C12H27NO6S |
| Molecular Weight | 313.41 g/mol |
| IUPAC Name | 3-[(3-butoxy-2-hydroxypropyl)-dimethylazaniumyl]-2-hydroxypropane-1-sulfonate |
| Standard InChI | InChI=1S/C12H27NO6S/c1-4-5-6-19-9-11(14)7-13(2,3)8-12(15)10-20(16,17)18/h11-12,14-15H,4-10H2,1-3H3 |
| Standard InChIKey | NMZCVTRJSNHYLV-UHFFFAOYSA-N |
| SMILES | CCCCOCC(C[N+](C)(C)CC(CS(=O)(=O)[O-])O)O |
| Canonical SMILES | CCCCOCC(C[N+](C)(C)CC(CS(=O)(=O)[O-])O)O |
| PubChem Compound | 3034265 |
| Last Modified | Jul 17 2023 |
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